Cas no 383199-85-7 (Thiomorpholine, 4-(2,6-difluoro-4-nitrophenyl)-)

Thiomorpholine, 4-(2,6-difluoro-4-nitrophenyl)- structure
383199-85-7 structure
Product Name:Thiomorpholine, 4-(2,6-difluoro-4-nitrophenyl)-
CAS No:383199-85-7
MF:C10H10F2N2O2S
MW:260.260407924652
CID:1489343
PubChem ID:12096592
Update Time:2025-04-21

Thiomorpholine, 4-(2,6-difluoro-4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Thiomorpholine, 4-(2,6-difluoro-4-nitrophenyl)-
    • 4-(2,6-difluoro-4-nitrophenyl)thiomorpholine
    • 383199-85-7
    • DB-379554
    • SCHEMBL3043208
    • RAXMVOYLSJCNTN-UHFFFAOYSA-N
    • Inchi: 1S/C10H10F2N2O2S/c11-8-5-7(14(15)16)6-9(12)10(8)13-1-3-17-4-2-13/h5-6H,1-4H2
    • InChI Key: RAXMVOYLSJCNTN-UHFFFAOYSA-N
    • SMILES: S1CCN(C2C(=CC(=CC=2F)[N+](=O)[O-])F)CC1

Computed Properties

  • Exact Mass: 260.0432
  • Monoisotopic Mass: 260.04310506g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 74.4Ų

Experimental Properties

  • PSA: 46.38
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